Cas no 2229153-90-4 (1-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2229153-90-4
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 6376628
• PubChem ID: 165971621
• Update Time: 2025-11-01

1-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine
• EN300-1734152
• 2229153-90-4
• 1-[1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C13H18FNO/c1-8-6-10(14)12(11(7-8)16-3)13(4-5-13)9(2)15/h6-7,9H,4-5,15H2,1-3H3
• InChI Key： LSZXQUAIHLXNFC-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C1(C(C)N)CC1)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine

Comprehensive Overview of 1-(2-Fluoro-6-Methoxy-4-Methylphenyl)Cyclopropylethan-1-Amine (CAS No. 2229153-90-4)

The compound 1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine (CAS No. 2229153-90-4) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and pharmaceutical research. Its distinct chemical architecture, featuring a cyclopropyl ring and a fluoro-methoxy-methylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, which aligns with current trends in targeted drug discovery and small molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in AI-driven drug design and high-throughput screening. The 1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine stands out due to its balanced lipophilicity and steric properties, which are critical for optimizing bioavailability and receptor binding affinity. These attributes are frequently searched by professionals exploring structure-activity relationships (SAR) and lead compound optimization.

The fluoro and methoxy substituents in this compound are particularly noteworthy. Fluorination is a hot topic in modern medicinal chemistry, as it often enhances metabolic stability and membrane permeability. Meanwhile, the methoxy group can influence electronic effects and hydrogen bonding, which are pivotal for drug-target interactions. Such features are commonly discussed in forums and publications focusing on rational drug design and fragment-based drug discovery.

Another area of interest is the cyclopropyl ring, a motif frequently employed to restrict molecular flexibility and improve selectivity. This aligns with the growing emphasis on conformational restriction strategies in drug development, a subject often queried in academic and industrial research circles. The compound’s amine functionality further expands its utility, as it can serve as a handle for derivatization or participate in key pharmacophore interactions.

From a synthetic perspective, CAS No. 2229153-90-4 presents intriguing challenges and opportunities. Chemists are exploring efficient routes to its synthesis, leveraging modern techniques like flow chemistry and catalyzed cross-coupling. These methods are highly searched by practitioners aiming to streamline the production of complex aryl-cyclopropyl systems. Additionally, the compound’s potential as a building block for larger molecular frameworks is a recurring theme in discussions about scalable synthetic methodologies.

In the context of drug discovery, this compound’s relevance extends to areas like CNS therapeutics and enzyme inhibition. Its structural features are reminiscent of scaffolds used in neuroactive agents, a topic of high interest given the rising prevalence of neurological disorders. Searches for blood-brain barrier penetrant molecules often highlight the importance of fluorinated and methoxylated aromatics, further underscoring the compound’s significance.

Environmental and green chemistry considerations are also pertinent. The pharmaceutical industry is increasingly prioritizing sustainable synthesis, and compounds like 1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine are being evaluated for their synthetic efficiency and minimal ecological footprint. Queries related to solvent-free reactions and catalytic recycling often intersect with discussions about such molecules.

In summary, 1-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropylethan-1-amine (CAS No. 2229153-90-4) represents a compelling case study in contemporary chemical research. Its multifaceted applications—from medicinal chemistry to material science—reflect the compound’s versatility. As the scientific community continues to explore its potential, this molecule is poised to remain a focal point in discussions about innovative chemical entities and next-generation therapeutics.